3-[(Aminocarbonyl)amino]-5-[4-(4-morpholinylmethyl)phenyl]-2-thiophenecarboxamide

• CAS No.: 494772-86-0
• Product Name: 3-[(Aminocarbonyl)amino]-5-[4-(4-morpholinylmethyl)phenyl]-2-thiophenecarboxamide
• Molecular Formula: C17H20N4O3S
• Molecular Weight: 360.4 g/mol
• IUPAC Name: 3-(carbamoylamino)-5-[4-(morpholin-4-ylmethyl)phenyl]thiophene-2-carboxamide
• Standard InChI: InChI=1S/C17H20N4O3S/c18-16(22)15-13(20-17(19)23)9-14(25-15)12-3-1-11(2-4-12)10-21-5-7-24-8-6-21/h1-4,9H,5-8,10H2,(H2,18,22)(H3,19,20,23)
• Standard InChIKey: MOWJKFWTFZWXHW-UHFFFAOYSA-N
• SMILES: C1COCCN1CC2=CC=C(C=C2)C3=CC(=C(S3)C(=O)N)NC(=O)N
• Canonical SMILES: C1COCCN1CC2=CC=C(C=C2)C3=CC(=C(S3)C(=O)N)NC(=O)N
• Appearance: Assay:≥98%A crystalline solid
• Description: The NF-κB/Rel family of transcription factors induce and coordinate the expression of pro-inflammatory genes including cytokines, chemokines, interferons, MHC proteins, growth factors, and cell adhesion molecules. Under resting conditions NF-κB dimers are retained in the cytoplasm by a member of the IKB family of inhibitory proteins. Upon activation by cytokines or other stimuli, IKK phosphorylates IKB, initiating a signaling cascade to activate gene transcription. CAY10657 is a thiophenecarboximide derivative proposed to inhibit IKK2. Currently, there are no published reports of its biological activity. However, inhibition of NF-κB activation is likely to be of broad utility in the treatment of inflammatory diseases and cancer.
• Synonyms: 3-[(Aminocarbonyl)amino]-5-[4-(morpholin-4-ylmethyl)phenyl]thiophene-2-carboxamide
• PubChem Compound: 9968854
• Last Modified: Nov 11 2021